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2-Thiophenethiol 2-Thiophenethiol 2-Thiophenethiol, also known as 2-mercaptothiophene or 2-thienyl mercaptan, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Thiophenethiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-thiophenethiol is primarily located in the cytoplasm. 2-Thiophenethiol has a burnt, caramel, and coffee taste.
Brand Name: Vulcanchem
CAS No.: 7774-74-5
VCID: VC0152015
InChI: InChI=1S/C4H4S2/c5-4-2-1-3-6-4/h1-3,5H
SMILES: C1=CSC(=C1)S
Molecular Formula: C4H4S2
Molecular Weight: 116.2 g/mol

2-Thiophenethiol

CAS No.: 7774-74-5

Reference Standards

VCID: VC0152015

Molecular Formula: C4H4S2

Molecular Weight: 116.2 g/mol

2-Thiophenethiol - 7774-74-5

CAS No. 7774-74-5
Product Name 2-Thiophenethiol
Molecular Formula C4H4S2
Molecular Weight 116.2 g/mol
IUPAC Name thiophene-2-thiol
Standard InChI InChI=1S/C4H4S2/c5-4-2-1-3-6-4/h1-3,5H
Standard InChIKey SWEDAZLCYJDAGW-UHFFFAOYSA-N
SMILES C1=CSC(=C1)S
Canonical SMILES C1=CSC(=C1)S
Density d204 1.24
1.250-1.255
Physical Description Liquid
Oily, colourless to orange liquid; powerful, sulferaceous, burnt-caramel, roasted-coffee odou
Description 2-Thiophenethiol, also known as 2-mercaptothiophene or 2-thienyl mercaptan, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Thiophenethiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-thiophenethiol is primarily located in the cytoplasm. 2-Thiophenethiol has a burnt, caramel, and coffee taste.
Solubility Very slightly soluble in water
Miscible at room temperature (in ethanol)
Synonyms 2-Mercaptothiophene; 2-Thienylmercaptan; α-Thienyl Mercaptan
PubChem Compound 522674
Last Modified Nov 11 2021
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